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Introduction
Iron-58 (⁵⁸Fe) is a stable, naturally occurring isotope of iron. While it is the least abundant of

the four stable iron isotopes, its unique nuclear properties make it a valuable tool in a variety of

scientific and industrial applications. This technical guide provides an in-depth overview of the

nuclear characteristics of Iron-58, methods for their determination, and its key applications.

Core Nuclear Properties of Iron-58
The fundamental nuclear properties of Iron-58 are summarized in the tables below. This data is

essential for applications ranging from nuclear physics research to medical tracer studies.

Table 1: General Nuclear Properties of Iron-58
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Property Value

Symbol ⁵⁸Fe

Atomic Number (Z) 26

Neutron Number (N) 32

Mass Number (A) 58

Isotopic Mass 57.933274(3) u[1]

Nuclear Mass 57.9190113 u[1]

Mass Excess -62.15487 MeV[1]

Binding Energy per Nucleon 8.7922457 MeV[1]

Nuclear Spin and Parity (J^π) 0+[1]

Half-life Stable

Natural Abundance 0.282%

Table 2: Neutron Interaction Properties of Iron-58
Property Value

Thermal Neutron Capture Cross Section 1.30 ± 0.03 barns

Experimental Determination of Nuclear Properties
The precise measurement of the nuclear properties of Iron-58 is achieved through a variety of

sophisticated experimental techniques. While detailed, step-by-step protocols are typically

found within specific research publications, this section outlines the general methodologies

employed.

Isotopic Abundance Determination
The natural abundance of Iron-58 is most commonly determined using comparator neutron

activation analysis (NAA) and isotope-ratio mass spectrometry (IRMS).
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Comparator Neutron Activation Analysis (NAA)

This technique is a highly reliable method for determining the isotopic abundance of elements.

The fundamental principle involves the irradiation of a sample with neutrons, which causes the

stable isotopes within the sample to become radioactive. The subsequent decay of these

radioisotopes emits gamma rays with characteristic energies, allowing for their identification

and quantification.

In the comparator method for determining the isotopic abundance of ⁵⁸Fe, a sample of natural

iron is irradiated simultaneously with a standard of known ⁵⁸Fe enrichment. By comparing the

gamma-ray signals from the resulting ⁵⁹Fe in both the sample and the standard, the abundance

of ⁵⁸Fe in the natural sample can be accurately calculated.
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Figure 1: Generalized workflow for determining ⁵⁸Fe isotopic abundance via comparator NAA.

Isotope-Ratio Mass Spectrometry (IRMS)

IRMS is another powerful technique for measuring the relative abundance of isotopes in a

sample. The process involves ionizing the sample and then separating the ions based on their

mass-to-charge ratio as they pass through a magnetic field. A detector then measures the
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intensity of each ion beam, which is proportional to the abundance of that isotope. This method

provides high-precision measurements of isotopic ratios.

Neutron Capture Cross-Section Measurement
The thermal neutron capture cross-section of Iron-58 is a measure of the probability that a ⁵⁸Fe

nucleus will capture a thermal neutron. This property is crucial for applications in nuclear

reactor physics and for the production of the radioisotope Iron-59. The measurement of this

cross-section typically involves irradiating a known quantity of ⁵⁸Fe with a well-characterized

neutron beam and then measuring the resulting radioactivity of the ⁵⁹Fe produced.

Key Nuclear Reactions and Applications
Production of Iron-59
One of the most significant applications of Iron-58 is its use as the starting material for the

production of the radioisotope Iron-59 (⁵⁹Fe). This is achieved through neutron capture, where

a ⁵⁸Fe nucleus absorbs a neutron and becomes ⁵⁹Fe. ⁵⁹Fe has a half-life of 44.5 days and is

used as a radiotracer in metabolic studies, particularly for investigating iron absorption and red

blood cell formation.
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Figure 2: Neutron capture reaction of Iron-58 to produce Iron-59.

Other Applications
Beyond the production of ⁵⁹Fe, Iron-58 is utilized in several other research and industrial fields:

Synthesis of Superheavy Elements: ⁵⁸Fe can be used as a projectile in particle accelerators

for the synthesis of new superheavy elements.

Tracer Studies: As a stable isotope, ⁵⁸Fe is an excellent non-radioactive tracer for studying

iron metabolism, absorption, and excretion in humans. It is also used to trace the migration

of iron in soil and plants.

Conclusion
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Iron-58, despite its low natural abundance, possesses distinct nuclear properties that make it

an indispensable tool in nuclear science, medicine, and environmental research. Its stability,

combined with its ability to be transmuted into the medically significant radioisotope Iron-59,

ensures its continued importance in a wide range of technical applications. A thorough

understanding of its nuclear characteristics, as outlined in this guide, is fundamental for its

effective utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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